2-methyl-N-(8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide

• IUPAC Name: 2-methyl-N-(8-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)benzamide
• InChI: InChI=1S/C17H15N3O2/c1-11-7-8-20-15(9-11)18-10-14(17(20)22)19-16(21)13-6-4-3-5-12(13)2/h3-10H,1-2H3,(H,19,21)
• InChI Key: PLKFKWDNTYOEMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC=C(C(=O)N2C=C1)NC(=O)C3=CC=CC=C3C
• Molecular Formula: C17H15N3O2
• Molecular Weight: 293.32 g/mol

Description

2-methyl-N-(8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide, also known as MPP, is a small molecule inhibitor that has gained significant attention in scientific research due to its potential therapeutic applications. In

Mechanism of Action

2-methyl-N-(8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide works by binding to the catalytic domain of PARP, inhibiting its activity. PARP is involved in the repair of DNA damage, specifically single-strand breaks. Inhibition of PARP leads to the accumulation of DNA damage, which triggers cell death pathways. 2-methyl-N-(8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide has been shown to be a potent inhibitor of PARP, making it a valuable tool for studying the role of PARP in DNA repair and cancer development.
Biochemical and Physiological Effects:
2-methyl-N-(8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide has been shown to have a range of biochemical and physiological effects. In addition to its role in inhibiting PARP, 2-methyl-N-(8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide has been shown to induce apoptosis in cancer cells, inhibit angiogenesis, and modulate the immune response. 2-methyl-N-(8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide has also been shown to have anti-inflammatory effects, making it a potential therapeutic candidate for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-methyl-N-(8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide is its high potency and selectivity for PARP inhibition. This makes it a valuable tool for studying the role of PARP in DNA repair and cancer development. However, one limitation of 2-methyl-N-(8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide is its low solubility in aqueous solutions, which can make it difficult to use in certain experiments. Additionally, 2-methyl-N-(8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide has a relatively short half-life in vivo, which can limit its effectiveness as a therapeutic agent.

Future Directions

There are several future directions for research on 2-methyl-N-(8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide. One area of interest is the development of more potent and selective PARP inhibitors. Additionally, there is a need for further research on the mechanisms of action of 2-methyl-N-(8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide, particularly its effects on DNA repair and apoptosis. Another area of interest is the potential use of 2-methyl-N-(8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide in combination therapy with other cancer treatments, such as chemotherapy and radiation therapy. Finally, there is a need for further research on the potential therapeutic applications of 2-methyl-N-(8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide in other diseases, such as inflammatory disorders.

Scientific Research Applications

2-methyl-N-(8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including lung, breast, and colon cancer. 2-methyl-N-(8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide works by inhibiting the activity of the enzyme poly(ADP-ribose) polymerase (PARP), which plays a crucial role in DNA repair. Inhibition of PARP leads to the accumulation of DNA damage, ultimately resulting in cell death. 2-methyl-N-(8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide has also been shown to enhance the efficacy of chemotherapy and radiation therapy, making it a promising candidate for combination therapy.